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Compound of Interest

6-
Compound Name:
(Difluoromethoxy)nicotinaldehyde

Cat. No.: B165800

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 6-
(Difluoromethoxy)nicotinaldehyde (CAS No. 1211577-99-9). The following procedures are
based on available safety data for this compound and structurally related aromatic aldehydes
and fluorinated organic compounds.

Hazard Identification and Safety Data

While a comprehensive Safety Data Sheet (SDS) is not publicly available, the following
information has been compiled from supplier data and similar compounds.[1] 6-
(Difluoromethoxy)nicotinaldehyde is classified with the following hazards:

o Skin Corrosion/Irritation (Category 2)[1]
» Serious Eye Damage/Eye Irritation (Category 2A)[1]
» Specific Target Organ Toxicity, Single Exposure; Respiratory System (Category 3)[1]

Quantitative Data Summary
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Property Value Source
CAS Number 1211577-99-9 [1]
Molecular Formula C7HsF2NO2 [1]
Molecular Weight 173.12 g/mol [1]
Storage Conditions 2-8°C, under inert gas [2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to ensure personal safety when handling this
compound.
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PPE Category

Specifications

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 standard.
A face shield should be worn
over goggles when there is a

risk of splashing.

Protects against splashes and
airborne particles that can

cause serious eye irritation.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile or neoprene).
Double-gloving is
recommended for enhanced

protection.

Prevents skin contact, which
can lead to irritation. Always
check the glove manufacturer's

compatibility chart.

Body Protection

A flame-resistant lab coat, fully
buttoned. For larger quantities
or increased splash potential,
a chemical-resistant apron is

advised.

Protects against skin contact
and contamination of personal
clothing.

Respiratory Protection

All handling of the solid or
solutions should be conducted
in a certified chemical fume
hood. If a fume hood is not
available or engineering
controls are insufficient, a
NIOSH-approved respirator
with organic vapor cartridges is

mandatory.

Minimizes inhalation of dust or
vapors, which may cause

respiratory irritation.

Step-by-Step Operational Plan

3.1. Preparation and Handling

o Designate a Work Area: All work with 6-(Difluoromethoxy)nicotinaldehyde should be

performed in a well-ventilated laboratory, inside a certified chemical fume hood.

+ Assemble PPE: Before handling the compound, put on all required personal protective

equipment as detailed in the table above.
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o Prepare for Spills: Ensure a spill kit containing appropriate absorbent material (e.g.,
vermiculite, sand) is readily accessible.

» Handling the Compound:

o

Handle with care to avoid generating dust.

[¢]

Use non-sparking tools.

o

Avoid contact with skin, eyes, and clothing.[3]

[e]

Do not eat, drink, or smoke in the handling area.[4]
3.2. Storage
o Container: Keep the compound in its original, tightly sealed container.[3][4]

e Location: Store in a cool, dry, and well-ventilated area away from incompatible materials
such as strong oxidizing agents.[4] The recommended storage temperature is between 2-
8°C under an inert atmosphere.[2]

o Labeling: Ensure the container is clearly labeled with the chemical name and all relevant
hazard warnings.

Spill and Emergency Procedures

4.1. Small Spill (Contained within a fume hood)

o Alert Personnel: Inform others in the immediate area.

o Containment: Use an inert absorbent material like sand or vermiculite to cover the spill.

o Collection: Carefully sweep the absorbed material into a labeled, sealable container for
hazardous waste.

o Decontamination: Clean the spill area with soap and water. All cleaning materials should be
disposed of as hazardous waste.
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4.2. Large Spill (Outside of a fume hood)

Evacuate: Immediately evacuate the area and alert others.

Isolate: Close the doors to the affected area to contain any vapors.

Emergency Contact: Contact your institution's emergency response team.

Ventilation: If it is safe to do so, ensure the area is well-ventilated.

4.3. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen and seek
immediate medical attention.[1]

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes and remove contaminated clothing.[1] Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open.[1] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Disposal Plan

All waste containing 6-(Difluoromethoxy)nicotinaldehyde must be treated as hazardous
waste.

o Waste Collection:

o Collect all solid waste (e.g., contaminated gloves, absorbent materials) in a clearly
labeled, sealed container.

o Collect all liquid waste in a separate, compatible, and clearly labeled hazardous waste
container.
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o Do not mix this waste with other waste streams unless approved by your institution's
environmental health and safety department.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical
name.

o Storage of Waste: Store waste containers in a designated, secure, and well-ventilated area,
away from incompatible materials.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's certified
hazardous waste management program. All disposal must comply with local, state, and
federal regulations.

Experimental Workflow Diagram
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Workflow for Handling 6-(Difluoromethoxy)nicotinaldehyde

Preparation
- Designate work area
- Assemble PPE
- Prepare spill kit

Proceed with caution

Handling
- Work in fume hood
- Avoid dust generation
- Use non-sparking tools

\
\

\
After use For subsequent use  \f spill/exposure occurs
\

\
\

Storage
- Tightly sealed container
- 2-8°C, inert gas
- Well-ventilated area

Spill or Exposure Event

Major incident Generate waste

Small Spill Large Spill / Exposure
- Contain with absorbent - Evacuate and alert
- Collect in waste container - Contact emergency services
- Decontaminate area - Provide first aid

After emergency response

Waste Disposal
- Collect in labeled containers
- Store in designated area
- Arrange for pickup

End of Procedure

Click to download full resolution via product page

Caption: Safe handling workflow for 6-(Difluoromethoxy)nicotinaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165800?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

